O,O-diisopropyl [(di-tert-butylphosphorothioyl)methyl]phosphonothioate

• IUPAC Name: ditert-butyl-[di(propan-2-yloxy)phosphinothioylmethyl]-sulfanylidene-λ5-phosphane
• InChI: InChI=1S/C15H34O2P2S2/c1-12(2)16-19(21,17-13(3)4)11-18(20,14(5,6)7)15(8,9)10/h12-13H,11H2,1-10H3
• InChI Key: OKNIMDIBSHFDGF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OP(=S)(CP(=S)(C(C)(C)C)C(C)(C)C)OC(C)C
• Molecular Formula: C15H34O2P2S2
• Molecular Weight: 372.5 g/mol

Description

O,O-diisopropyl [(di-tert-butylphosphorothioyl)methyl]phosphonothioate, commonly known as DDVP, is a widely used organophosphate insecticide. DDVP is a potent insecticide that is used to control a wide range of pests in various settings, including homes, gardens, and agricultural fields. Despite its effectiveness, DDVP has been linked to various health concerns, including neurotoxicity and carcinogenicity. In

Mechanism of Action

DDVP works by inhibiting the activity of acetylcholinesterase, an enzyme that is responsible for breaking down the neurotransmitter acetylcholine. By inhibiting acetylcholinesterase, DDVP causes an accumulation of acetylcholine in the nervous system, leading to overstimulation of the nervous system and ultimately, paralysis and death of the insect.
Biochemical and Physiological Effects
DDVP has been shown to have neurotoxic effects on both insects and mammals. In insects, DDVP causes overstimulation of the nervous system, leading to paralysis and death. In mammals, DDVP has been shown to cause neurotoxic effects, including headaches, dizziness, tremors, and seizures. DDVP has also been linked to various health concerns, including carcinogenicity and reproductive toxicity.

Advantages and Limitations for Lab Experiments

DDVP is a potent insecticide that is widely used in lab experiments to control pests. Its effectiveness makes it a popular choice for researchers. However, DDVP is also known to have neurotoxic effects on mammals, which can make it difficult to use in certain experiments. Additionally, DDVP has been linked to various health concerns, which may limit its use in certain settings.

Future Directions

There is a need for further research into the health effects of DDVP, particularly its neurotoxic effects on mammals. Additionally, there is a need for the development of safer and more effective insecticides that can be used in place of DDVP. Future research should focus on the development of new insecticides that are effective against a wide range of pests but have fewer health concerns.
Conclusion
DDVP is a potent insecticide that is widely used to control pests in various settings. However, it has been linked to various health concerns, including neurotoxicity and carcinogenicity. Further research is needed to fully understand the health effects of DDVP and to develop safer and more effective insecticides.

Scientific Research Applications

DDVP has been extensively studied for its insecticidal properties. It is used to control a wide range of pests, including mosquitoes, flies, cockroaches, and other insects. DDVP is also used in the agricultural industry to control pests in crops.